Cas no 112094-13-0 (2H-Benzimidazole-2-thione,1,3-bis[[bis(2-hydroxyethyl)amino]methyl]-1,3-dihydro-5-nitro-)

• Product name: 2H-Benzimidazole-2-thione,1,3-bis[[bis(2-hydroxyethyl)amino]methyl]-1,3-dihydro-5-nitro-
• CAS No: 112094-13-0
• MF: C₁₇H₂₇N₅O₆S
• MW: 429.491182565689
• CID: 160134
• PubChem ID: 3086824

2H-Benzimidazole-2-thione,1,3-bis[[bis(2-hydroxyethyl)amino]methyl]-1,3-dihydro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,1,3-bis[[bis(2-hydroxyethyl)amino]methyl]-1,3-dihydro-5-nitro-
• 1,3-bis[[bis(2-hydroxyethyl)amino]methyl]-5-nitrobenzimidazole-2-thione
• 2H-Benzimidazole-2-thione, 1,3-dihydro-1,3-bis((bis(2-hydroxyethyl)amino)methyl)-5-nitro-
• 1,3-Dihydro-1,3-bis((bis(2-hydroxyethyl)amino)methyl)-5-nitro-2H-benzimidazole-2-thione
• DTXSID10149898
• 112094-13-0

• Inchi： InChI=1S/C17H27N5O6S/c23-7-3-18(4-8-24)12-20-15-2-1-14(22(27)28)11-16(15)21(17(20)29)13-19(5-9-25)6-10-26/h1-2,11,23-26H,3-10,12-13H2
• InChI Key： LCRGYGFPFOKIFT-UHFFFAOYSA-N
• SMILES： OCCN(CN1C(=S)N(CN(CCO)CCO)C2=CC(=CC=C12)[N+]([O-])=O)CCO

Computed Properties

• Exact Mass: 429.16841
• Monoisotopic Mass: 429.16820477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 137.02